Cas no 1309207-29-1 (3-(pentyloxy)azetidine hydrochloride)

• Product Name: 3-(pentyloxy)azetidine hydrochloride
• CAS No: 1309207-29-1
• MF: C₈H₁₈ClNO
• MW: 179.687621593475
• MDL: MFCD21602511
• CID: 4587433
• PubChem ID: 72148504
• Update Time: 2025-10-31

3-(pentyloxy)azetidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(pentyloxy)azetidine hydrochloride

• MDL： MFCD21602511
• Inchi： 1S/C8H17NO.ClH/c1-2-3-4-5-10-8-6-9-7-8;/h8-9H,2-7H2,1H3;1H
• InChI Key： DNBRDURRELXQIS-UHFFFAOYSA-N
• SMILES： O(C1CNC1)CCCCC.Cl

Additional information on 3-(pentyloxy)azetidine hydrochloride

3-(Pentyloxy)Azetidine Hydrochloride: A Comprehensive Overview

3-(Pentyloxy)azetidine hydrochloride, identified by the CAS number 1309207-29-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of azetidines, which are four-membered ring structures with unique chemical properties. The presence of the pentyloxy group introduces additional functionality, making it a versatile molecule with potential applications in drug development and material science.

The structural uniqueness of 3-(pentyloxy)azetidine hydrochloride lies in its azetidine ring, a four-membered cyclic amine. This structure is known for its strain, which can lead to interesting reactivity and selectivity in chemical reactions. The pentyloxy group, attached at the third position of the azetidine ring, adds a degree of flexibility and solubility, enhancing its utility in various chemical processes. Recent studies have highlighted the potential of azetidines as building blocks for complex molecules, particularly in the synthesis of bioactive compounds.

From a pharmacological perspective, 3-(pentyloxy)azetidine hydrochloride has shown promise as a precursor for drugs targeting specific biological pathways. Its ability to form stable amide bonds makes it an attractive candidate for peptide synthesis. Researchers have explored its use in creating bioisosteres, which are compounds that mimic the biological activity of existing drugs but with improved pharmacokinetic properties.

The synthesis of 3-(pentyloxy)azetidine hydrochloride typically involves multi-step processes that leverage both organic and organometallic chemistry techniques. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving scalability. These developments are particularly relevant for industries seeking to commercialize this compound on a larger scale.

In terms of applications, 3-(pentyloxy)azetidine hydrochloride has found uses in diverse areas such as agrochemicals, pharmaceuticals, and specialty chemicals. Its role as an intermediate in drug discovery programs has been well-documented, with several research groups reporting its incorporation into lead compounds targeting diseases like cancer and neurodegenerative disorders.

The growing interest in green chemistry has also influenced the study of 3-(pentyloxy)azetidine hydrochloride. Scientists are exploring ways to synthesize this compound using environmentally friendly methods, such as biocatalysis or microwave-assisted reactions. These approaches not only reduce waste but also align with global efforts to promote sustainable chemical practices.

In conclusion, 3-(pentyloxy)azetidine hydrochloride, CAS No. 1309207-29-1, stands out as a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and functional groups make it an essential tool for researchers and industry professionals alike. As ongoing research continues to uncover new possibilities for this compound, its role in advancing science and technology is expected to grow significantly.